Cas no 1310129-48-6 (5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol)

• Product Name: 5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol
• CAS No: 1310129-48-6
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 5149068
• PubChem ID: 63066550
• Update Time: 2025-10-31

5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-{1-[(2-hydroxypropyl)amino]ethyl}phenol
• Phenol, 5-fluoro-2-[1-[(2-hydroxypropyl)amino]ethyl]-
• 5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol

• Inchi： 1S/C11H16FNO2/c1-7(14)6-13-8(2)10-4-3-9(12)5-11(10)15/h3-5,7-8,13-15H,6H2,1-2H3
• InChI Key： XANCXORUHDNVIG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C(C)NCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5

Additional information on 5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol

Recent Advances in the Study of 5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol (CAS: 1310129-48-6)

The compound 5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol (CAS: 1310129-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of both a fluorine atom and a hydroxypropylaminoethyl group in its structure suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and characterization of 5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol, with particular emphasis on its pharmacokinetic properties and biological activity. A study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of this compound via a multi-step organic reaction, achieving a high yield and purity. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In vitro studies have demonstrated that 5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in various inflammatory diseases. These findings suggest that the compound could be further developed as an anti-inflammatory agent, although additional preclinical studies are required to confirm its efficacy and safety.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate that 5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol may interfere with the signaling pathways of certain cancer cells, leading to reduced proliferation. The study utilized cell-based assays to evaluate the compound's effects on breast cancer cell lines, observing a dose-dependent inhibition of cell growth. These results, while promising, underscore the need for further mechanistic studies to elucidate the compound's mode of action.

Despite these encouraging findings, challenges remain in the development of 5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are also exploring structural modifications to enhance the compound's potency and selectivity, with the aim of optimizing its therapeutic profile.

In conclusion, 5-fluoro-2-{1-(2-hydroxypropyl)aminoethyl}phenol (CAS: 1310129-48-6) represents a promising molecule in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject for further research. Continued investigation into its mechanisms of action, therapeutic potential, and safety profile will be essential to determine its viability as a drug candidate. The ongoing studies highlight the importance of interdisciplinary collaboration in advancing our understanding of such compounds and their applications in medicine.